Cas no 2228327-88-4 (2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228327-88-4
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6440903
• PubChem ID: 165884906
• Update Time: 2025-05-19

2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• 2228327-88-4
• EN300-1972487

• Inchi： 1S/C7H10F2N2O/c1-5-6(3-11(2)10-5)7(8,9)4-12/h3,12H,4H2,1-2H3
• InChI Key： GWMSTRBITPIMNG-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

Compound CAS No: 2228327-88-4 - 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

The compound with CAS number 2228327-88-4, commonly referred to as 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with methyl groups and fluorine atoms, along with a hydroxyl group. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound in drug discovery programs targeting various disease states. For instance, investigations into its pharmacokinetic properties have revealed promising bioavailability profiles, suggesting its suitability for oral administration. Additionally, preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies.

The synthesis of 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One notable approach reported in the literature involves the use of palladium-catalyzed coupling reactions to construct the pyrazole ring system. This method not only enhances the efficiency of the synthesis but also allows for precise control over the substitution patterns on the pyrazole ring. Furthermore, advancements in fluorination techniques have enabled researchers to introduce the difluoro group at specific positions on the ethane backbone without compromising the stability of the molecule.

In terms of applications beyond pharmaceuticals, this compound has shown potential in materials science as well. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, studies have explored its role as a dopant in organic semiconductors, where it can enhance charge transport properties without significantly altering the material's structural integrity. Additionally, its ability to form stable complexes with metal ions has led to its investigation as a ligand in catalytic systems for industrial applications.

The safety profile of this compound is another area that has been extensively studied. Toxicological evaluations have demonstrated that it exhibits low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully understand its safety profile across different exposure scenarios. Regulatory agencies have expressed interest in this compound due to its potential therapeutic benefits and are closely monitoring ongoing clinical trials to ensure compliance with safety standards.

In conclusion, Compound CAS No: 2228327-88-4, or 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-..., represents a significant advancement in modern chemistry. Its versatile structure and promising biological activity position it as a key player in both therapeutic development and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make substantial contributions to various industries.